Cas no 879362-35-3 (N-(4-Bromophenyl)methyl-2-chloro-N-methylacetamide)

N-(4-Bromophenyl)methyl-2-chloro-N-methylacetamide is a brominated and chlorinated acetamide derivative with applications in organic synthesis and pharmaceutical research. Its structure features a 4-bromophenyl group and a chloroacetyl moiety, making it a versatile intermediate for constructing complex molecules. The compound's reactivity is enhanced by the electron-withdrawing bromo substituent, facilitating nucleophilic substitution reactions. The chloroacetyl group offers further functionalization potential, enabling the synthesis of amides, esters, or heterocycles. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced lipophilicity and structural flexibility. It is typically handled under controlled conditions due to its sensitivity to moisture and reactive functional groups.
N-(4-Bromophenyl)methyl-2-chloro-N-methylacetamide structure
879362-35-3 structure
Product Name:N-(4-Bromophenyl)methyl-2-chloro-N-methylacetamide
CAS No:879362-35-3
MF:C10H11BrClNO
MW:276.55744099617
MDL:MFCD08262487
CID:3108860
PubChem ID:7131788
Update Time:2025-06-08

N-(4-Bromophenyl)methyl-2-chloro-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-bromobenzyl)-2-chloro-N-methylacetamide
    • UPCMLD0ENAT5573202:001
    • EN300-22355
    • 879362-35-3
    • N-[(4-bromophenyl)methyl]-2-chloro-N-methylacetamide
    • Z147642544
    • G38836
    • AKOS009075880
    • CS-0240050
    • N-(4-Bromophenyl)methyl-2-chloro-N-methylacetamide
    • MDL: MFCD08262487
    • Inchi: 1S/C10H11BrClNO/c1-13(10(14)6-12)7-8-2-4-9(11)5-3-8/h2-5H,6-7H2,1H3
    • InChI Key: FLQNFWHYEUVNLC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CN(C(CCl)=O)C

Computed Properties

  • Exact Mass: 274.971
  • Monoisotopic Mass: 274.971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • XLogP3: 2.5

N-(4-Bromophenyl)methyl-2-chloro-N-methylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N498818-5mg
N-[(4-Bromophenyl)methyl]-2-chloro-N-methylacetamide
879362-35-3
5mg
$ 50.00 2022-06-03
TRC
N498818-10mg
N-[(4-Bromophenyl)methyl]-2-chloro-N-methylacetamide
879362-35-3
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$ 65.00 2022-06-03
TRC
N498818-50mg
N-[(4-Bromophenyl)methyl]-2-chloro-N-methylacetamide
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50mg
$ 95.00 2022-06-03
Enamine
EN300-22355-0.05g
N-[(4-bromophenyl)methyl]-2-chloro-N-methylacetamide
879362-35-3 93%
0.05g
$46.0 2024-06-20
Enamine
EN300-22355-0.1g
N-[(4-bromophenyl)methyl]-2-chloro-N-methylacetamide
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$73.0 2024-06-20
Enamine
EN300-22355-0.25g
N-[(4-bromophenyl)methyl]-2-chloro-N-methylacetamide
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$105.0 2024-06-20
Enamine
EN300-22355-0.5g
N-[(4-bromophenyl)methyl]-2-chloro-N-methylacetamide
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0.5g
$197.0 2024-06-20
Enamine
EN300-22355-1.0g
N-[(4-bromophenyl)methyl]-2-chloro-N-methylacetamide
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$284.0 2024-06-20
Enamine
EN300-22355-2.5g
N-[(4-bromophenyl)methyl]-2-chloro-N-methylacetamide
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$558.0 2024-06-20
Enamine
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